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Compound of Interest

Compound Name: 4-fluoro-N-phenylaniline
CAS No.: 330-83-6
Cat. No.: B1333262
Get Quote
. J

CAS: 330-83-6 (Target) | CAS: 371-40-4 (Precursor Alert)

Part 1: Executive Technical Alert (Critical)
A STOP AND VERIFY: The CAS Number Discrepancy

You requested a guide for 4-fluoro-N-phenylaniline but provided CAS 371-40-4. There is a
critical mismatch in commercial catalogs that can lead to erroneous procurement:

e CAS 371-40-4 corresponds to 4-Fluoroaniline (Primary Amine).[1] This is the starting
material.

o CAS 330-83-6 corresponds to 4-Fluoro-N-phenylaniline (Secondary Amine / 4-
Fluorodiphenylamine).[2][3] This is your target compound.

Impact: Ordering CAS 371-40-4 will result in receiving a corrosive liquid precursor, not the
diphenylamine building block required for your research. This guide focuses on the sourcing
and handling of the target compound: CAS 330-83-6.
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Part 2: Commercial Supplier Landscape

The supply chain for 4-fluoro-N-phenylaniline is bifurcated between high-trust catalog

suppliers (expensive, high data integrity) and building-block specialists (cost-effective, variable

batch quality).

Tier 1: Validated Catalog Suppliers (High Purity /
Reference Standards)

Best for: GMP synthesis, late-stage lead optimization, and analytical standards.

Supplier

Region

Purity Spec

Pack Sizes

Lead Time

Notes

TCI

Chemicals

Global

>98.0% (GC)

19, 59

2-5 Days

Excellent
batch
consistency.
Ships as solid
(refrigerated).

[4]

Sigma-
Aldrich

Global

>98.0%

250mg - 5g

Var.

Often
sourced via
partners
(ChemScene)
; check CoA

origin.

Fluorochem UK/EU

98%

1g - 25¢g

1-3 Days

High
reliability for
EU delivery.
Good NMR
data

availability.

Tier 2: Building Block Specialists (Scale-Up /| Synthesis)

Best for: Early-stage screening, gram-scale synthesis, and cost reduction.
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Supplier Region Purity Spec  Pack Sizes Lead Time Notes

Cost-effective
for >10g.
BLD Pharm China/Global 97%+ 1g-100g 1-2 Weeks Verify color
(should be
off-white/tan).

Fast US

shipping.
) "Economy"
Combi-Blocks USA 96-98% 19 - 25¢g 1-3 Days
grade often
contains

trace solvent.

Excellent for

analog library
Enamine Ukraine/US 95%+ Custom 2-4 \Weeks generation;

synthesis on

demand.

Part 3: Synthesis & Impurity Profiling (The "Why")

To validate a supplier, you must understand the synthetic origin of the material. 4-Fluoro-N-
phenylaniline is typically synthesized via Buchwald-Hartwig Amination. This dictates the
specific impurity profile you must screen for in the Certificate of Analysis (CoA).

Mechanism & Impurity Origins[5]
The reaction couples 4-Fluoroaniline (CAS 371-40-4) with Bromobenzene (or lodobenzene)

using a Palladium catalyst.
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C-N Coupling 4-Fluoro-N-phenylaniline
(>100°C, Base) (CAS 330-83-6)

4-Fluoroaniline Impurity A:
(CAS 371-40-4) Unreacted 4-Fluoroaniline
Precursor (Genotoxic Risk)
Pd Catalyst

(e.g., Pd2(dba)3 / BINAP)

Bromobenzene S
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Impurity C:

Diphenylamine
(Defluorination side-product)

Click to download full resolution via product page

Figure 1: Synthetic pathway showing the relationship between the precursor (CAS 371-40-4)
and the target (CAS 330-83-6), highlighting critical impurities.

Critical Quality Attributes (CQAS)

o Appearance (Melting Point Alert): The MP is 38-40°C.

o Risk:[4] Material often arrives as a "melted blob" or sticky solid if shipped in summer. This
is normal but makes weighing difficult.

o Action: Do not reject based on texture alone. Melt fully to dispense.

o Pd Content: If used for late-stage pharma (GMP), Pd must be <10 ppm. Most commercial
"building block" grades have 50-200 ppm Pd.

o Water Content: Secondary amines are hygroscopic. Wet samples will poison organometallic
catalysts in your subsequent steps.

Part 4: Quality Control Protocol (Self-Validating
System)
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Do not trust the vendor CoA blindly for critical steps. Use this protocol to validate the material
upon receipt.

Protocol: Purity & Identity Verification

Objective: Confirm identity (CAS 330-83-6) and quantify unreacted precursor (CAS 371-40-4).
Step 1: Visual Inspection

« If the solid is dark brown/black, oxidation has occurred (amine oxidation).

o Acceptance Criteria: Off-white, beige, or light brown fused solid.

Step 2: 1H-NMR Validation (CDCI3)

o Target Signal: Look for the single fluorine-coupled aromatic system.

e Impurity Marker (Critical): Check for the broad singlet of the NH2 protons of 4-fluoroaniline at
~3.5 ppm. The product (secondary amine) NH is typically downfield (~5.6 ppm broad).

e Logic: The precursor (primary amine) is a potent nucleophile and will compete in your
reactions. It must be <1 mol%.

Step 3: GC-MS / HPLC

Column: C18 Reverse Phase (HPLC) or 5% Phenyl Polysiloxane (GC).

Method: Gradient 5-95% MeCN/Water + 0.1% Formic Acid.

Differentiation: 4-Fluoroaniline (MW 111) elutes much earlier than 4-Fluoro-N-phenylaniline
(MW 187).

Acceptance: >98% Area under curve (AUC).

Part 5: Handling & Safety[3]

Physical State Management: Because the melting point is near body temperature (38°C), the
compound is notoriously difficult to weigh as a solid.
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¢ Technique: Warm the vendor bottle in a water bath (45°C) until fully liquid. Pipette the
required mass by density (~1.17 g/mL) or weight. This prevents static-charged solids from
clinging to spatulas.

Safety Profile:
« Skin Irritant: Secondary amines penetrate skin easily.
e Fluorine Hazard: While the C-F bond is stable, combustion produces HF.

o Storage: Keep refrigerated (2-8°C) to prevent oxidation (darkening) over time.

References

» National Institutes of Health (PubChem).Compound Summary: 4-Fluorodiphenylamine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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